Cas no 2171840-14-3 (2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanoylmorpholin-2-yl}acetic acid)
2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanoylmorpholin-2-yl}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanoylmorpholin-2-yl}acetic acid
- EN300-1495439
- 2-{4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanoyl]morpholin-2-yl}acetic acid
- 2171840-14-3
-
- Inchi: 1S/C26H30N2O6/c1-26(2,24(31)28-11-12-33-17(14-28)13-23(29)30)16-27-25(32)34-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,17,22H,11-16H2,1-2H3,(H,27,32)(H,29,30)
- InChI Key: JWUPGVSLNBIRBW-UHFFFAOYSA-N
- SMILES: O1CCN(C(C(C)(C)CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1CC(=O)O
Computed Properties
- Exact Mass: 466.21038668g/mol
- Monoisotopic Mass: 466.21038668g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 8
- Complexity: 734
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 105Ų
2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanoylmorpholin-2-yl}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1495439-0.05g |
2-{4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanoyl]morpholin-2-yl}acetic acid |
2171840-14-3 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1495439-0.1g |
2-{4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanoyl]morpholin-2-yl}acetic acid |
2171840-14-3 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1495439-0.25g |
2-{4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanoyl]morpholin-2-yl}acetic acid |
2171840-14-3 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1495439-0.5g |
2-{4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanoyl]morpholin-2-yl}acetic acid |
2171840-14-3 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1495439-1.0g |
2-{4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanoyl]morpholin-2-yl}acetic acid |
2171840-14-3 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1495439-2.5g |
2-{4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanoyl]morpholin-2-yl}acetic acid |
2171840-14-3 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1495439-5.0g |
2-{4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanoyl]morpholin-2-yl}acetic acid |
2171840-14-3 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1495439-10.0g |
2-{4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanoyl]morpholin-2-yl}acetic acid |
2171840-14-3 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1495439-50mg |
2-{4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanoyl]morpholin-2-yl}acetic acid |
2171840-14-3 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1495439-100mg |
2-{4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanoyl]morpholin-2-yl}acetic acid |
2171840-14-3 | 100mg |
$2963.0 | 2023-09-28 |
2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanoylmorpholin-2-yl}acetic acid Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Andrew P. Abbott,Robert C. Harris,Karl S. Ryder,I-Wen Sun Phys. Chem. Chem. Phys., 2014,16, 14675-14681
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
Additional information on 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanoylmorpholin-2-yl}acetic acid
Introduction to 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanoylmorpholin-2-yl}acetic Acid (CAS No. 2171840-14-3)
2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanoylmorpholin-2-yl}acetic acid, identified by its CAS number 2171840-14-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a morpholine ring, a fluorenyl moiety, and an acetic acid derivative. The presence of these functional groups imparts unique chemical properties that make it a promising candidate for various biological applications.
The morpholine moiety in the molecular structure is particularly noteworthy, as it is known for its ability to enhance the solubility and bioavailability of therapeutic agents. This feature is crucial in drug design, where optimizing pharmacokinetic profiles is essential for achieving desired therapeutic outcomes. Additionally, the fluorenyl group, with its rigid aromatic structure, contributes to the stability and specificity of the compound, making it an attractive scaffold for further derivatization and functionalization.
The acetic acid derivative at the terminal position of the molecule introduces a carboxylic acid functionality, which can participate in various biochemical interactions. This group is often exploited in medicinal chemistry to facilitate hydrogen bonding or to serve as a site for further chemical modifications. The combination of these structural elements makes 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanoylmorpholin-2-yl}acetic acid a versatile building block for the synthesis of novel pharmacological agents.
In recent years, there has been a surge in research focused on developing innovative therapeutic strategies targeting complex diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. The unique structural features of CAS No. 2171840-14-3 position it as a valuable candidate for exploring new drug modalities. For instance, studies have suggested that compounds incorporating fluorenyl groups exhibit enhanced binding affinity to biological targets, potentially leading to more effective drug candidates.
Moreover, the morpholine ring has been extensively studied for its role in modulating enzyme activity and receptor interactions. This structural motif is commonly found in approved drugs due to its ability to improve metabolic stability and reduce toxicity. The integration of this moiety into 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanoylmorpholin-2-yl}acetic acid may contribute to the development of next-generation therapeutics with improved pharmacological profiles.
Recent advancements in computational chemistry and molecular modeling have further facilitated the exploration of CAS No. 2171840-14-3's potential applications. These tools allow researchers to predict how the compound interacts with biological targets at an atomic level, enabling the design of more targeted and effective drug candidates. Such computational approaches are particularly valuable in identifying lead compounds that can be optimized through iterative synthesis and testing.
The acetic acid derivative within this molecule also opens up possibilities for exploring prodrug strategies. Prodrugs are pharmacologically inactive precursors that are metabolically converted into active drugs within the body. By leveraging the carboxylic acid functionality, researchers can design prodrugs that enhance drug delivery systems or improve therapeutic efficacy.
In conclusion, 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanoylmorpholin-2-yl}acetic acid (CAS No. 2171840-14-3) represents a promising compound with diverse potential applications in pharmaceutical research. Its unique structural composition, combining a morpholine ring, a fluorenyl moiety, and an acetic acid derivative, positions it as a versatile scaffold for developing novel therapeutic agents. As research continues to uncover new biological targets and mechanisms, compounds like this are likely to play a pivotal role in advancing drug discovery and development efforts.
2171840-14-3 (2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanoylmorpholin-2-yl}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)